Cas no 56270-09-8 (2-propen-1-one, 1,1'-(1,3-phenylene)bis[3-(4-methoxyphenyl)- (en))

• Product Name: 2-propen-1-one, 1,1'-(1,3-phenylene)bis[3-(4-methoxyphenyl)- (en)
• CAS No: 56270-09-8
• MF: C₂₆H₂₂O₄
• MW: 398.450487613678
• CID: 1598026
• Update Time: 2024-09-11

2-propen-1-one, 1,1'-(1,3-phenylene)bis[3-(4-methoxyphenyl)- (en) Chemical and Physical Properties

Names and Identifiers

• 2-propen-1-one, 1,1'-(1,3-phenylene)bis[3-(4-methoxyphenyl)- (en)
• 3-(4-methoxyphenyl)-1-[3-[3-(4-methoxyphenyl)prop-2-enoyl]phenyl]prop-2-en-1-one
• 2-Propen-1-one, 1,1'-(1,3-phenylene)bis[3-(4-methoxyphenyl)-

• MDL： MFCD01109801
• Inchi： 1S/C26H22O4/c1-29-23-12-6-19(7-13-23)10-16-25(27)21-4-3-5-22(18-21)26(28)17-11-20-8-14-24(30-2)15-9-20/h3-18H,1-2H3
• InChI Key： IPABLGMAPCTPSM-UHFFFAOYSA-N
• SMILES： C1(C(=O)C=CC2=CC=C(OC)C=C2)=CC=CC(C(=O)C=CC2=CC=C(OC)C=C2)=C1

Computed Properties

• Exact Mass: 398.15186
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 614.2±55.0 °C(Predicted)
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones